Cas no 2228984-73-2 (methyl 4-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228984-73-2
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6448630
• PubChem ID: 165699484
• Update Time: 2025-10-28

methyl 4-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228984-73-2
• EN300-1739670

• Inchi： 1S/C10H16N2O3/c1-10(2,14)5-7-6-12(3)11-8(7)9(13)15-4/h6,14H,5H2,1-4H3
• InChI Key： HSYLEOBWUGXZNO-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 4-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate

Research Briefing on Methyl 4-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228984-73-2)

The compound methyl 4-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228984-73-2) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the structural uniqueness of methyl 4-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate, which features a pyrazole core substituted with a hydroxy-2-methylpropyl group and a methyl ester. This configuration is believed to contribute to its bioactivity, particularly in modulating specific enzymatic pathways. Researchers have explored its role as an intermediate in the synthesis of more complex pharmacophores, leveraging its reactive sites for further chemical modifications.

One of the key areas of investigation has been the compound's potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting a mechanism of action involving the suppression of NF-κB signaling. These findings are supported by molecular docking simulations, which indicate strong binding affinity to key proteins in the inflammation cascade.

Additionally, methyl 4-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate has shown promise in oncology research. Preliminary data from cell-based assays reveal its cytotoxic effects on certain cancer cell lines, particularly those associated with solid tumors. The compound appears to induce apoptosis through mitochondrial dysfunction, as evidenced by increased caspase-3 activity and cytochrome c release.

From a synthetic chemistry perspective, recent advancements have optimized the production of this compound, achieving higher yields and purity through novel catalytic methods. These improvements are critical for scaling up production and facilitating further preclinical studies. Researchers have also explored its derivatization to enhance solubility and bioavailability, addressing some of the initial challenges in drug formulation.

In conclusion, methyl 4-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research aims to elucidate its full therapeutic profile and explore its applications in treating inflammatory diseases and cancer. Future directions include in vivo validation of its efficacy and safety, as well as the development of targeted derivatives to improve pharmacological properties.